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The table below summarizes the quantitative data on the synergistic cytotoxicity of Renieramycin M (RM)

and Doxorubicin (DOX) in MCF-7 breast cancer cells [1].

Compound /
Combination

IC₅₀ (72-hour
exposure)

Key Synergistic
Ratios (RM:DOX)

Combination
Index (CI) at IC₉₀

Reduction in IC₉₅
vs. Monotherapy

Renieramycin M
(RM)

6.0 ± 0.5 nM - - -

Doxorubicin
(DOX)

356 ± 25 nM - - -

RM + DOX (1:50) - 1:50 0.609 ± 0.036
(Synergistic)

RM: 4-fold; DOX: 8-
fold

RM + DOX (1:40) - 1:40 0.580 ± 0.061
(Synergistic)

RM: 4-fold; DOX: 8-
fold

Experimental Protocols for Key Assays

Here are the detailed methodologies for the core experiments cited in the synergy study [1].

Cell Line and Culture: The study used MCF-7 human breast cancer cells (an estrogen receptor-
positive model). Cells were maintained in standard culture conditions appropriate for this cell line.

Cytotoxicity Assay (MTT Assay):
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Cell Plating: Cells were seeded into culture plates and allowed to adhere.

Drug Exposure: Cells were treated with a range of concentrations of RM, DOX, or their
combinations for a period of 72 hours.

Viability Measurement: After exposure, MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-
diphenyltetrazolium bromide) was added to the cells. Metabolically active cells convert MTT into

a purple formazan product.
Data Analysis: The formazan crystals were dissolved, and the absorbance was measured. The

IC₅₀ value (concentration that inhibits cell growth by 50%) was calculated from the dose-
response curve.

Synergy Analysis:
Administration: Drug combinations were administered to cells simultaneously at fixed

constant molar ratios (e.g., 1:50, 1:60 RM:DOX) for 72 hours.
Calculation: The Combination Index (CI) was calculated using the method of Chou and

Talalay. A CI < 1 indicates synergy, CI = 1 indicates additive effect, and CI > 1 indicates
antagonism.

Validation: Synergy was confirmed using multiple analytical approaches, including curve-shift
analysis and isobologram analysis.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the proposed mechanism of RM and the experimental workflow for testing

its synergy with DOX, generated using Graphviz's DOT language.

Proposed Renieramycin M Mechanism
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Mechanism of Renieramycin M Action

RM and DOX Synergy Experiment Workflow
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Synergy Experimental Workflow
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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